Cas no 2097924-67-7 (2-(4-methoxyphenyl)-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}acetamide)

• Product name: 2-(4-methoxyphenyl)-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}acetamide
• CAS No: 2097924-67-7
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 5966466
• PubChem ID: 126852839

2-(4-methoxyphenyl)-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}acetamide
• AKOS032466212
• 2097924-67-7
• 2-(4-methoxyphenyl)-N-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]acetamide
• 2-(4-methoxyphenyl)-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide
• F6525-5344

• Inchi： 1S/C19H20N4O2/c1-25-18-6-4-15(5-7-18)11-19(24)21-9-10-23-14-17(13-22-23)16-3-2-8-20-12-16/h2-8,12-14H,9-11H2,1H3,(H,21,24)
• InChI Key： HDWGQXLYLGYZHG-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)OC)NCCN1C=C(C2C=NC=CC=2)C=N1

Computed Properties

• Exact Mass: 336.15862589g/mol
• Monoisotopic Mass: 336.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 2-(4-methoxyphenyl)-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}acetamide

2-(4-Methoxyphenyl)-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide: A Comprehensive Overview

The compound 2-(4-methoxyphenyl)-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide, identified by the CAS number 2097924-67-7, is a structurally complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical properties and promising applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a combination of aromatic rings, including a methoxy-substituted phenyl group, a pyridine ring, and a pyrazole ring. These structural elements contribute to its electronic properties, making it a candidate for various chemical reactions and applications. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds, particularly in the context of medicinal chemistry.

One of the key features of this compound is its ability to participate in various types of chemical bonding, including hydrogen bonding and π–π interactions. These interactions are crucial in determining its solubility, stability, and reactivity under different conditions. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly those with therapeutic potential.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and coupling reactions. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and better purity. Recent advancements in catalytic methods have further improved the scalability of its synthesis, making it more accessible for large-scale production.

The pharmacological properties of this compound have been a focal point of recent research efforts. Studies indicate that it exhibits moderate activity against certain enzymes and cellular targets, suggesting its potential as a lead compound in drug discovery programs. Its ability to modulate cellular signaling pathways has been explored in vitro, with promising results that warrant further investigation in preclinical models.

Beyond pharmacology, this compound has also been investigated for its role in materials science applications. Its structural features make it a candidate for use in the development of novel polymers, coatings, and electronic materials. Researchers have explored its potential as a precursor for functional materials with tailored properties, such as high thermal stability or enhanced electrical conductivity.

In conclusion, 2-(4-methoxyphenyl)-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide (CAS No: 2097924-67-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.